3-(3-methylbutoxy)-N-{4-[(4-methylpiperazin-1-yl)sulfonyl]phenyl}benzamide

• Molecular Formula: C23H31N3O4S
• Molecular Weight: 445.6 g/mol
• IUPAC Name: 3-(3-methylbutoxy)-N-[4-(4-methylpiperazin-1-yl)sulfonylphenyl]benzamide
• InChI: InChI=1S/C23H31N3O4S/c1-18(2)11-16-30-21-6-4-5-19(17-21)23(27)24-20-7-9-22(10-8-20)31(28,29)26-14-12-25(3)13-15-26/h4-10,17-18H,11-16H2,1-3H3,(H,24,27)
• InChI Key: IGJLEVNNBKSZKI-UHFFFAOYSA-N
• SMILES: CC(C)CCOC1=CC=CC(=C1)C(=O)NC2=CC=C(C=C2)S(=O)(=O)N3CCN(CC3)C

Description

3-(3-methylbutoxy)-N-{4-[(4-methylpiperazin-1-yl)sulfonyl]phenyl}benzamide is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is also known by its chemical name, TAK-659, and has been found to have a variety of biochemical and physiological effects that make it a promising candidate for further study.

Mechanism of Action

The mechanism of action of TAK-659 involves its ability to inhibit the activity of certain enzymes, including Bruton's tyrosine kinase (BTK) and interleukin-2-inducible T-cell kinase (ITK). These enzymes are involved in the signaling pathways that regulate cell growth and proliferation, and their inhibition can lead to the suppression of cancer cell growth.
Biochemical and Physiological Effects:
Studies have shown that TAK-659 can have a variety of biochemical and physiological effects. These include the inhibition of B-cell receptor signaling, the suppression of cytokine production, and the induction of apoptosis (cell death) in cancer cells. TAK-659 has also been found to have anti-inflammatory effects, which may make it useful in the treatment of autoimmune diseases.

Advantages and Limitations for Lab Experiments

One advantage of using TAK-659 in lab experiments is its specificity for BTK and ITK, which makes it a useful tool for studying the signaling pathways involved in cell growth and proliferation. However, one limitation is that it can be difficult to obtain in large quantities, which may limit its use in certain types of experiments.

Future Directions

There are several potential future directions for research on TAK-659. One area of interest is its potential as a treatment for autoimmune diseases, such as rheumatoid arthritis and multiple sclerosis. Another area of interest is its potential as a treatment for other types of cancer, including solid tumors. Further studies are also needed to better understand the mechanism of action of TAK-659 and its potential side effects.

Synthesis Methods

The synthesis of TAK-659 involves several steps, including the reaction of 4-(4-methylpiperazin-1-yl)sulfonyl)aniline with 3-methylbutanol in the presence of a catalyst. This is followed by the addition of 4-nitrobenzoyl chloride, which is then reduced to form the final product.

Scientific Research Applications

TAK-659 has been studied extensively for its potential applications in scientific research. One area of interest is its potential as a treatment for various types of cancer, including lymphoma and leukemia. Studies have shown that TAK-659 can inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells.